Cas no 102585-74-0 (3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)propyl]-, iodide (1:2))

• Product name: 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)propyl]-, iodide (1:2)
• CAS No: 102585-74-0
• MF: C₁₈H₃₇N₃^.₂I
• MW: 512.0207
• CID: 190440
• PubChem ID: 59639

3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)propyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)propyl]-, iodide (1:2)
• 9,9-dimethyl-3-[3-(1-methylpiperidin-1-ium-1-yl)propyl]-3-aza-9-azoniabicyclo[3.3.1]nonane,diiodide
• 3,9-Diazabicyclo[3.3.1]nonane, 3-aza-9-azoniabicyclo[3.3.1]nonane deriv.
• 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)propyl]-, diiodide (9CI)
• 9,9-Dimethyl-3-[3-(1-methylpiperidin-1-ium-1-yl)propyl]-3,9-diazabicyclo[3.3.1]nonan-9-ium diiodide
• 3-Aza-9-azoniabicyclo(3.3.1)nonane, 9,9-dimethyl-3-(3-(1-methylpiperidinio)propyl)-, diiodide
• DTXSID30907876
• 9,9-Dimethyl-3-(3-(1-methylpiperidinio)propyl)-3-aza-9-azoniabicyclo(3.3.1)nonane diiodide
• 102585-74-0

• Inchi： InChI=1S/C18H37N3.2HI/c1-20(2)17-9-7-10-18(20)16-19(15-17)11-8-14-21(3)12-5-4-6-13-21;;/h17-18H,4-16H2,1-3H3;2*1H/q+2;;/p-2
• InChI Key： CNQOESYEBAIYHH-UHFFFAOYSA-L
• SMILES： [I-].[I-].C1CCC[N+](CCCN2CC3CCCC([N+]3(C)C)C2)(C)C1

Computed Properties

• Exact Mass: 511.8173
• Monoisotopic Mass: 549.107684
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• PSA: 3.24
• LogP: -3.81640